![molecular formula C10H16N2O2 B7557857 N-(1-acetylpiperidin-4-yl)prop-2-enamide](/img/structure/B7557857.png)
N-(1-acetylpiperidin-4-yl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-acetylpiperidin-4-yl)prop-2-enamide, also known as NPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. NPP is a synthetic compound that belongs to the class of piperidine derivatives, and it has been found to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-(1-acetylpiperidin-4-yl)prop-2-enamide is not fully understood, but it is believed to involve the modulation of neurotransmitter release and the inhibition of certain enzymes. N-(1-acetylpiperidin-4-yl)prop-2-enamide has been found to interact with the GABAergic system, which is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
N-(1-acetylpiperidin-4-yl)prop-2-enamide has been found to exhibit a wide range of biochemical and physiological effects. It has been found to reduce inflammation and pain, and it has also been found to have anticonvulsant effects. N-(1-acetylpiperidin-4-yl)prop-2-enamide has been shown to modulate the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-acetylpiperidin-4-yl)prop-2-enamide in lab experiments is its ability to exhibit a wide range of biological activities. This makes it a useful compound for studying the effects of different drugs and compounds on various biological processes. However, one limitation of using N-(1-acetylpiperidin-4-yl)prop-2-enamide is its potential toxicity, which can pose a risk to researchers working with the compound.
Future Directions
There are several future directions for research on N-(1-acetylpiperidin-4-yl)prop-2-enamide. One area of interest is the potential applications of N-(1-acetylpiperidin-4-yl)prop-2-enamide in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of new synthetic methods for the production of N-(1-acetylpiperidin-4-yl)prop-2-enamide, which could lead to more efficient and cost-effective production of the compound. Additionally, further research is needed to fully understand the mechanism of action of N-(1-acetylpiperidin-4-yl)prop-2-enamide and its potential interactions with other drugs and compounds.
Synthesis Methods
The synthesis of N-(1-acetylpiperidin-4-yl)prop-2-enamide involves the reaction of piperidine with acetyl chloride, followed by the reaction of the resulting N-acetylpiperidine with propargyl bromide. The final product, N-(1-acetylpiperidin-4-yl)prop-2-enamide, is obtained by the removal of the N-acetyl group from the intermediate compound.
Scientific Research Applications
N-(1-acetylpiperidin-4-yl)prop-2-enamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. N-(1-acetylpiperidin-4-yl)prop-2-enamide has also been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(1-acetylpiperidin-4-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c1-3-10(14)11-9-4-6-12(7-5-9)8(2)13/h3,9H,1,4-7H2,2H3,(H,11,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUHLJTDEVAXCOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)NC(=O)C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-acetylpiperidin-4-yl)prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.